Cas no 941882-00-4 (2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 941882-00-4
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 5429237
• Update Time: 2025-07-02

2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile
• 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H19N3O5/c1-24-14-2-4-15(5-3-14)26-13-16-6-7-18(27-16)19-22-17(12-21)20(28-19)23-8-10-25-11-9-23/h2-7H,8-11,13H2,1H3
• InChI Key： JLFMNDCUMUQSFY-UHFFFAOYSA-N
• SMILES： O1C(N2CCOCC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Additional information on 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile (CAS No. 941882-00-4)

The compound 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile (CAS No. 941882-00-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a furan ring, morpholine moiety, and oxazole core, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its heterocyclic framework, which is known to enhance bioavailability and target specificity in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds has surged due to their versatility in medicinal chemistry. The presence of a 4-methoxyphenoxy group in this molecule suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for further investigation in kinase inhibition or antimicrobial applications. Additionally, the carbonitrile functional group adds reactivity, enabling derivatization for library synthesis in high-throughput screening.

From an industrial perspective, CAS No. 941882-00-4 aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such complex structures, reducing waste and energy consumption. This aligns with the broader scientific community's focus on Environmental, Social, and Governance (ESG) principles in chemical manufacturing.

The compound's oxazole-furan hybrid architecture also positions it as a potential fluorescent probe or photoactive material, given the electron-rich nature of these heterocycles. With the rise of optoelectronic devices and biomedical imaging, derivatives of this molecule could find applications in next-generation technologies. Computational studies, including density functional theory (DFT) calculations, are being employed to predict its electronic properties and optimize its performance in such applications.

For synthetic chemists, the challenges associated with the multi-step synthesis of 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile present opportunities for methodological innovation. Recent publications highlight the use of microwave-assisted synthesis and flow chemistry to improve yields and selectivity. These advancements address the need for scalable and cost-effective production, a key concern for pharmaceutical developers.

In summary, CAS No. 941882-00-4 represents a compelling case study in modern chemical research, bridging gaps between medicinal chemistry, materials science, and sustainable synthesis. Its structural complexity and functional diversity make it a valuable subject for interdisciplinary studies, with potential breakthroughs awaiting in both academic and industrial settings.